Cas no 19549-74-7 (3,5-Dimethyl-3-heptanol)

3,5-Dimethyl-3-heptanol is a branched-chain tertiary alcohol with the molecular formula C9H20O. Its structure features a hydroxyl group attached to a carbon atom that is also bonded to two methyl groups and an alkyl chain, contributing to its steric hindrance and unique reactivity. This compound is commonly utilized as an intermediate in organic synthesis, particularly in the production of fragrances, flavors, and specialty chemicals. Its tertiary alcohol functionality makes it useful for selective reactions, such as esterification or dehydration. The branched alkyl groups enhance solubility in nonpolar solvents, facilitating its application in hydrophobic systems. Care should be taken during handling due to potential flammability and mild irritant properties.
3,5-Dimethyl-3-heptanol structure
3,5-Dimethyl-3-heptanol structure
Product Name:3,5-Dimethyl-3-heptanol
CAS No:19549-74-7
MF:C9H20O
MW:144.254503250122
MDL:MFCD00046585
CID:88095
PubChem ID:140546
Update Time:2025-10-11

3,5-Dimethyl-3-heptanol Chemical and Physical Properties

Names and Identifiers

    • 3,5-Dimethyl-3-heptanol
    • Dimethylheptanolthreoerythro
    • 3,5-dimethylheptan-3-ol
    • 3,5-dimethyl-heptan-3-ol
    • 3-Heptanol,3,5-dimethyl
    • 4-Heptanol,3,5-dimethyl
    • Threo+erythro
    • ETHYL METHYL 2-METHYLBUTYL CARBINOL
    • 3,5- Dimethyl-3-heptanol(mixture of threo and erythro-)
    • 3,5-Dimethyl-3-heptanol, threo + erythro, 99%
    • 3,5-Dimethyl-3-heptanol, erythro + threo, 99%
    • 3,5-DiMethyl-3-heptanol, erythro + threo, 98+%
    • SCHEMBL9954518
    • SB85100
    • 19549-74-7
    • DTXSID80941321
    • MFCD00046585
    • ?3,5-DIMETHYL-3-HEPTANOL
    • AS-58046
    • 3-Heptanol, 3,5-dimethyl-
    • 3,5-Dimethyl-3-heptanol, erythro + threo
    • NOSOEGQGQOMHBF-UHFFFAOYSA-N
    • AKOS009461115
    • FT-0637874
    • DB-044909
    • MDL: MFCD00046585
    • Inchi: 1S/C9H20O/c1-5-8(3)7-9(4,10)6-2/h8,10H,5-7H2,1-4H3
    • InChI Key: NOSOEGQGQOMHBF-UHFFFAOYSA-N
    • SMILES: OC(C)(CC)CC(C)CC

Computed Properties

  • Exact Mass: 144.15100
  • Monoisotopic Mass: 144.151
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 4
  • Complexity: 90.7
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.9
  • Topological Polar Surface Area: 20.2A^2

Experimental Properties

  • Color/Form: Uncertain
  • Density: 0.8200
  • Melting Point: 6.15°C (estimate)
  • Boiling Point: 192.9°C (estimate)
  • Flash Point: 70°C
  • Refractive Index: 1.4290
  • PSA: 20.23000
  • LogP: 2.58360
  • Solubility: Uncertain

3,5-Dimethyl-3-heptanol Security Information

3,5-Dimethyl-3-heptanol Customs Data

  • HS CODE:2905199090
  • Customs Data:

    China Customs Code:

    2905199090

    Overview:

    2905199090. Other saturated monohydric alcohols. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, packing

    Summary:

    2905199090. saturated monohydric alcohols. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%

3,5-Dimethyl-3-heptanol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
F-IS501-1g
3,5-Dimethyl-3-heptanol
19549-74-7 +, '98%
1g
¥168.0 2022-02-28
SHANG HAI XIAN DING Biotechnology Co., Ltd.
F-IS501-25g
3,5-Dimethyl-3-heptanol
19549-74-7 +, '98%
25g
¥2299.0 2022-02-28
SHANG HAI XIAN DING Biotechnology Co., Ltd.
F-IS501-5g
3,5-Dimethyl-3-heptanol
19549-74-7 +, '98%
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¥619.0 2022-02-28
eNovation Chemicals LLC
D763704-50g
3,5-Dimethylheptan-3-ol
19549-74-7 98+%
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$620 2023-05-17
A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI
B20896-10g
3,5-Dimethyl-3-heptanol, erythro + threo, 98+%
19549-74-7 98+%
10g
¥735.00 2023-02-26
A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI
B20896-50g
3,5-Dimethyl-3-heptanol, erythro + threo, 98+%
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¥2956.00 2023-02-26
A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI
B20896-250g
3,5-Dimethyl-3-heptanol, erythro + threo, 98+%
19549-74-7 98+%
250g
¥11700.00 2023-02-26

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